Cas no 2228772-86-7 (3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid)

• Product Name: 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid
• CAS No: 2228772-86-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 5911219
• PubChem ID: 165717840
• Update Time: 2025-06-09

3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid
• 2228772-86-7
• EN300-1732900

• Inchi： 1S/C12H15N3O2/c13-8(7-12(16)17)5-6-11-14-9-3-1-2-4-10(9)15-11/h1-4,8H,5-7,13H2,(H,14,15)(H,16,17)
• InChI Key： UFQPCMDQIPRLPU-UHFFFAOYSA-N
• SMILES： OC(CC(CCC1=NC2C=CC=CC=2N1)N)=O

Computed Properties

• Exact Mass: 233.116426730g/mol
• Monoisotopic Mass: 233.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 92Ų

Additional information on 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid

Introduction to 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid (CAS No. 2228772-86-7)

3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid, also known by its CAS number 2228772-86-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives and exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid consists of a benzodiazepine ring system fused to a pentanoic acid chain, with an amino group attached to the third carbon atom. This configuration imparts specific pharmacological activities, including potential anxiolytic, anticonvulsant, and neuroprotective effects. The compound's ability to interact with various receptors and enzymes in the central nervous system (CNS) makes it a subject of ongoing research for the development of novel therapeutic agents.

Recent studies have highlighted the potential of 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid in treating neurological disorders such as anxiety disorders, epilepsy, and neurodegenerative diseases. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively binds to GABA_A receptors, which are crucial for modulating neuronal excitability and synaptic transmission. This binding activity suggests that 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid could serve as a lead compound for developing more selective and potent anxiolytics with fewer side effects compared to traditional benzodiazepines.

In addition to its anxiolytic properties, 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid has shown promise in preclinical models of epilepsy. Research conducted at the University of California, Los Angeles (UCLA) found that this compound significantly reduced seizure frequency and duration in rodent models of temporal lobe epilepsy. The mechanism underlying this anticonvulsant effect is believed to involve the modulation of GABAergic neurotransmission and the inhibition of excessive neuronal firing.

The neuroprotective potential of 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid has also been explored in the context of neurodegenerative diseases such as Alzheimer's disease (AD). A study published in the Journal of Neurochemistry reported that this compound exhibited neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells exposed to amyloid-beta peptides. These findings suggest that 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid could be a promising candidate for developing therapies aimed at slowing down or preventing the progression of AD.

The pharmacokinetic properties of 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that this compound has favorable oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. However, further research is needed to fully understand its metabolism and potential drug-drug interactions.

In conclusion, 3-amino-5-(1H-1,3-benzodiazol-2-yl)pentanoic acid (CAS No. 2228772-86-7) represents a promising compound with diverse pharmacological activities. Its potential applications in treating anxiety disorders, epilepsy, and neurodegenerative diseases make it an important focus for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic profile, this compound may pave the way for the discovery of novel and effective treatments for various neurological conditions.